Cas no 623581-88-4 (2H-1,2-Thiazine, tetrahydro-6-methyl-, 1,1-dioxide)

• Product Name: 2H-1,2-Thiazine, tetrahydro-6-methyl-, 1,1-dioxide
• CAS No: 623581-88-4
• MF: C₅H₁₁NO₂S
• MW: 149.21134018898
• CID: 4074707
• PubChem ID: 54518329
• Update Time: 2025-10-28

2H-1,2-Thiazine, tetrahydro-6-methyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-1,2-Thiazine, tetrahydro-6-methyl-, 1,1-dioxide
• 6-methyl-1lambda6,2-thiazinane-1,1-dione
• EN300-768716
• 623581-88-4
• YZA58188
• Tetrahydro-?6-?methyl-?2H-?1,?2-thiazine 1,?1-?dioxide
• 6-Methyl-1,2-thiazinane 1,1-dioxide
• 6-methylthiazinane 1,1-dioxide
• SCHEMBL9612045

• Inchi： 1S/C5H11NO2S/c1-5-3-2-4-6-9(5,7)8/h5-6H,2-4H2,1H3
• InChI Key： YNZCUJARGIHWDE-UHFFFAOYSA-N
• SMILES： S1(C(C)CCCN1)(=O)=O

Computed Properties

• Exact Mass: 149.05104977Da
• Monoisotopic Mass: 149.05104977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 54.6Ų

Additional information on 2H-1,2-Thiazine, tetrahydro-6-methyl-, 1,1-dioxide

Comprehensive Overview of 2H-1,2-Thiazine, tetrahydro-6-methyl-, 1,1-dioxide (CAS No. 623581-88-4)

2H-1,2-Thiazine, tetrahydro-6-methyl-, 1,1-dioxide (CAS No. 623581-88-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfur- and nitrogen-containing molecule is part of the thiazine family, known for its diverse biological activities and applications in drug development. The compound's unique structure, featuring a tetrahydro-6-methyl substitution and 1,1-dioxide functional groups, contributes to its distinct physicochemical properties and reactivity.

In recent years, the demand for sulfur-nitrogen heterocycles like 2H-1,2-Thiazine, tetrahydro-6-methyl-, 1,1-dioxide has increased due to their potential in addressing global challenges such as antimicrobial resistance and crop protection. Researchers are particularly interested in how modifications to the thiazine ring system can enhance bioactivity while maintaining favorable safety profiles. The 1,1-dioxide moiety in this compound is especially noteworthy, as it often improves solubility and metabolic stability – two critical factors in modern drug design.

The synthesis of 2H-1,2-Thiazine, tetrahydro-6-methyl-, 1,1-dioxide typically involves multi-step organic reactions that carefully control the introduction of the methyl group at the 6-position and the oxidation state of the sulfur atom. Advanced analytical techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm the structure and purity of this compound. These characterization methods are crucial for researchers investigating structure-activity relationships in medicinal chemistry projects.

From a commercial perspective, CAS 623581-88-4 serves as an important building block in the synthesis of more complex molecules. Pharmaceutical companies frequently search for reliable suppliers of this thiazine derivative to support their drug discovery programs. The compound's stability under various conditions makes it suitable for long-term storage and international shipping, though proper handling protocols should always be followed to maintain its integrity.

Environmental considerations surrounding 2H-1,2-Thiazine, tetrahydro-6-methyl-, 1,1-dioxide have become increasingly important in the chemical industry. Researchers are investigating its biodegradation pathways and potential ecological impacts, aligning with the growing emphasis on green chemistry principles. The development of more sustainable synthetic routes for this and related thiazine compounds represents an active area of investigation in academic and industrial laboratories worldwide.

Analytical chemists working with CAS 623581-88-4 have developed specialized HPLC and GC methods for its quantification in various matrices. These methods are particularly valuable for quality control in manufacturing settings and for monitoring the compound's stability in formulated products. The methyl group at position 6 provides a useful handle for spectroscopic detection, while the 1,1-dioxide functionality influences the compound's chromatographic behavior.

In material science applications, derivatives of 2H-1,2-Thiazine, tetrahydro-6-methyl-, 1,1-dioxide have shown promise as components in advanced polymer systems. The compound's ability to participate in hydrogen bonding and its moderate polarity make it interesting for designing materials with specific mechanical or electronic properties. Researchers are exploring how modifications to the thiazine core can tune these characteristics for targeted applications.

The global market for specialty heterocyclic compounds like 2H-1,2-Thiazine, tetrahydro-6-methyl-, 1,1-dioxide continues to expand, driven by innovation in pharmaceutical and agricultural chemistry. Suppliers and manufacturers are responding to this demand by improving production scalability and purity standards. Current pricing trends reflect the compound's position as a research chemical with significant potential for commercialization in various end-use applications.

Looking ahead, the scientific community anticipates new discoveries involving CAS 623581-88-4 and its derivatives. The compound's versatility makes it a valuable tool for addressing contemporary challenges in health and sustainability. As research progresses, we expect to see more publications and patents featuring innovative applications of this thiazine-based molecule, further solidifying its importance in modern chemistry.